Cas no 87647-17-4 (4-Pyrimidinamine, 5-(dimethoxymethyl)-2-ethyl-)

• Product Name: 4-Pyrimidinamine, 5-(dimethoxymethyl)-2-ethyl-
• CAS No: 87647-17-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 654044
• PubChem ID: 20432769
• Update Time: 2025-04-19

4-Pyrimidinamine, 5-(dimethoxymethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-(dimethoxymethyl)-2-ethyl-
• 5-(dimethoxymethyl)-2-ethylpyrimidin-4-amine
• SCHEMBL10806640
• 87647-17-4
• DTXSID90607027

• Inchi： 1S/C9H15N3O2/c1-4-7-11-5-6(8(10)12-7)9(13-2)14-3/h5,9H,4H2,1-3H3,(H2,10,11,12)
• InChI Key： NVDGNMHCGBRNQF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(CC)N=C1N)OC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.3Ų